Cas no 1554332-58-9 (methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate)

• Product Name: methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate
• CAS No: 1554332-58-9
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 4605783
• PubChem ID: 84020189
• Update Time: 2025-06-25

methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (2-Formyl-oxazol-4-yl)-acetic acid methyl ester
• 4-Oxazoleacetic acid, 2-formyl-, methyl ester
• methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate

• Inchi： 1S/C7H7NO4/c1-11-7(10)2-5-4-12-6(3-9)8-5/h3-4H,2H2,1H3
• InChI Key： VILXWGUOGCEECZ-UHFFFAOYSA-N
• SMILES： O1C=C(CC(OC)=O)N=C1C=O

Computed Properties

• Exact Mass: 169.038
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Additional information on methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate

Introduction to Methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate (CAS No. 1554332-58-9)

Methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate, with the CAS number 1554332-58-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and features a unique structure that combines a methyl group with a substituted oxazole ring. The oxazole moiety is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, which is known for its versatility in various chemical reactions and applications.

The methyl group in this compound plays a crucial role in stabilizing the molecule and enhancing its reactivity. The oxazole ring, on the other hand, contributes to the compound's ability to participate in nucleophilic and electrophilic reactions. Recent studies have highlighted the potential of this compound in drug design due to its ability to act as a bioisostere or a scaffold for more complex molecular structures.

One of the most notable applications of methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate is in the synthesis of bioactive molecules. Researchers have utilized this compound as an intermediate in the construction of heterocyclic frameworks that mimic natural product structures. For instance, its use in the synthesis of antimicrobial agents has shown promising results, with studies indicating its potential to inhibit bacterial growth without causing significant cytotoxicity.

The formyl group attached to the oxazole ring adds another layer of functionality to this compound. This group can undergo various transformations, such as reductions or oxidations, enabling chemists to tailor the molecule for specific applications. Recent advancements in catalytic methods have further expanded the scope of these transformations, making methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate a valuable tool in modern organic synthesis.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable covalent bonds with other molecules makes it a candidate for use in polymer synthesis or as a building block for advanced materials. Preliminary studies suggest that derivatives of this compound could exhibit enhanced mechanical properties or improved thermal stability.

The synthesis of methyl 2-(2-formyl-1,3-oxazol-4-yl)acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an aldehyde with an amine followed by cyclization to form the oxazole ring. Subsequent esterification steps are then employed to introduce the methyl acetate moiety. Recent optimizations in these reaction sequences have led to higher yields and improved purity levels.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for downstream applications.

In conclusion, methyl 2-(2-formyl-1,3-oaxzol--4--yil)acetate (CAS No. 1554332--58--9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel bioactive molecules or advanced materials. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.